Cas no 1807075-08-6 (2-Bromo-1-(2,3-dicarboxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2,3-dicarboxyphenyl)propan-1-one
• CAS No: 1807075-08-6
• MF: C₁₁H₉BrO₅
• MW: 301.090162992477
• CID: 4972691
• Update Time: 2023-08-24

2-Bromo-1-(2,3-dicarboxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2,3-dicarboxyphenyl)propan-1-one

• Inchi： 1S/C11H9BrO5/c1-5(12)9(13)6-3-2-4-7(10(14)15)8(6)11(16)17/h2-5H,1H3,(H,14,15)(H,16,17)
• InChI Key： PVAWUDBXSULYCV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(=O)O)C=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7